Cas no 54828-68-1 (Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-)

Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl- structure
54828-68-1 structure
Product Name:Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
CAS No:54828-68-1
MF:C9H10OS
MW:166.240101337433
CID:353571
PubChem ID:11105722
Update Time:2025-04-19

Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benzene, 1-[(R)-ethenylsulfinyl]-4-methyl-
    • 1-[(R)-ethenylsulfinyl]-4-methylbenzene
    • ODAVDFDCUDDZPI-LLVKDONJSA-N
    • (+)-(R)-p-tolyl vinyl sulphoxide
    • DTXSID80455337
    • 54828-68-1
    • (r)-vinyl p-tolyl sulfoxide
    • Inchi: 1S/C9H10OS/c1-3-11(10)9-6-4-8(2)5-7-9/h3-7H,1H2,2H3/t11-/m1/s1
    • InChI Key: ODAVDFDCUDDZPI-LLVKDONJSA-N
    • SMILES: [S@@](C=C)(C1C=CC(C)=CC=1)=O

Computed Properties

  • Exact Mass: 166.0453
  • Monoisotopic Mass: 166.04523611g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 157
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 36.3Ų

Experimental Properties

  • PSA: 17.07
  • LogP: 3.11180

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